Cas no 2694058-27-8 ((2S)-3-(4-nitrophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: (2S)-3-(4-nitrophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 2694058-27-8
• MF: C₁₃H₁₄N₂O₆
• MW: 294.260063648224
• CID: 5613465
• PubChem ID: 156821842
• Update Time: 2025-11-07

(2S)-3-(4-nitrophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2694058-27-8
• (2S)-3-(4-nitrophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-33050696

• Inchi： 1S/C13H14N2O6/c1-2-7-21-13(18)14-11(12(16)17)8-9-3-5-10(6-4-9)15(19)20/h2-6,11H,1,7-8H2,(H,14,18)(H,16,17)/t11-/m0/s1
• InChI Key： MERMXDZZMRDWKI-NSHDSACASA-N
• SMILES： OC([C@H](CC1C=CC(=CC=1)[N+](=O)[O-])NC(=O)OCC=C)=O

Computed Properties

• Exact Mass: 294.08518617g/mol
• Monoisotopic Mass: 294.08518617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 121Ų

Additional information on (2S)-3-(4-nitrophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Introduction to (2S)-3-(4-nitrophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic Acid (CAS No. 2694058-27-8)

(2S)-3-(4-nitrophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2694058-27-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as NIPAC for brevity, is characterized by its unique structural features and potential therapeutic applications. The compound is a derivative of α-amino acid and contains a nitrophenyl group, which imparts specific chemical and biological properties.

The molecular structure of NIPAC consists of a propenyl ester group attached to the carboxylic acid moiety, a nitrophenyl substituent on the α-carbon, and an amino group. These functional groups contribute to the compound's reactivity and biological activity, making it a valuable candidate for various research applications.

Recent studies have highlighted the potential of NIPAC in several areas of biomedical research. One notable application is its use as a prodrug in the development of targeted drug delivery systems. The nitrophenyl group can be selectively reduced under specific conditions, such as in the presence of certain enzymes or redox environments, which can enhance the compound's therapeutic efficacy while minimizing side effects.

In addition to its prodrug potential, NIPAC has been investigated for its anti-inflammatory properties. Research has shown that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This makes NIPAC a promising candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

Another area of interest is the use of NIPAC in cancer research. Studies have demonstrated that the compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, NIPAC has been shown to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in cancer progression. This property makes it a potential lead compound for the development of novel anticancer agents.

The synthesis of NIPAC involves several steps, including the formation of the nitrophenyl derivative from an appropriate starting material, followed by coupling with an amino acid derivative and esterification with propenyl alcohol. The synthetic route is well-documented in the literature and can be optimized for large-scale production.

From a pharmacological perspective, NIPAC exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Its stability under different storage conditions has also been studied extensively, ensuring its suitability for long-term storage and transportation.

Clinical trials are currently underway to evaluate the safety and efficacy of NIPAC in human subjects. Preliminary results have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings underscore the potential of NIPAC as a safe and effective therapeutic agent.

In conclusion, (2S)-3-(4-nitrophenyl)-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 2694058-27-8) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents for various diseases.